Cas no 1152595-62-4 (beta-D-glucopyranosyl ent-6alpha,7alpha,16alpha,17-tetrahydroxykauran-19-oate)

• Product Name: beta-D-glucopyranosyl ent-6alpha,7alpha,16alpha,17-tetrahydroxykauran-19-oate
• CAS No: 1152595-62-4
• MF: C₂₆H₄₂O₁₁
• MW: 530.605089664459
• CID: 2042694
• PubChem ID: 45272493
• Update Time: 2025-04-21

beta-D-glucopyranosyl ent-6alpha,7alpha,16alpha,17-tetrahydroxykauran-19-oate Chemical and Physical Properties

Names and Identifiers

• beta-D-glucopyranosyl ent-6alpha,7alpha,16alpha,17-tetrahydroxykauran-19-oate
• pharboside D
• (-)-Pharboside D
• 1152595-62-4
• CHEMBL559032
• ((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl) (1R,2R,3S,4S,5R,9S,10S,13S,14S)-2,3,14-trihydroxy-14-(hydroxymethyl)-5,9-dimethyltetracyclo(11.2.1.01,10.04,9)hexadecane-5-carboxylate
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,2R,3S,4S,5R,9S,10S,13S,14S)-2,3,14-trihydroxy-14-(hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate

• Inchi： 1S/C26H42O11/c1-23-6-3-7-24(2,22(34)37-21-17(31)16(30)15(29)13(9-27)36-21)19(23)18(32)20(33)25-8-12(4-5-14(23)25)26(35,10-25)11-28/h12-21,27-33,35H,3-11H2,1-2H3
• InChI Key： DCKNJQNATNEITF-UHFFFAOYSA-N
• SMILES： CC12C3C4(CC(CO)(O)C(CC3)C4)C(O)C(O)C1C(C(OC1C(O)C(O)C(O)C(CO)O1)=O)(C)CCC2

Computed Properties

• Exact Mass: 530.27271215Da
• Monoisotopic Mass: 530.27271215Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 902
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.25
• Topological Polar Surface Area: 197Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides